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Compound of Interest

Compound Name: Ethanol, 2,2'-(octylimino)bis-

Cat. No.: B098783 Get Quote

An In-Depth Technical Guide to Ethanol, 2,2'-
(octylimino)bis-
For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethanol, 2,2'-(octylimino)bis-, also known as N-octyldiethanolamine, is a tertiary amine with a

distinct molecular structure that imparts amphiphilic properties. This technical guide provides a

comprehensive overview of its material safety data, physicochemical properties, and key

applications, with a focus on its roles as a corrosion inhibitor and surfactant. The information

presented is intended for researchers, scientists, and professionals in drug development who

may encounter or consider this compound in their work.

Chemical and Physical Properties
Ethanol, 2,2'-(octylimino)bis- is a clear, light brown liquid at room temperature.[1] Its key

physicochemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₂H₂₇NO₂ [1][2][3]

Molecular Weight 217.35 g/mol [2]

CAS Number 15520-05-5 [3]

Appearance Clear, light brown liquid [1]

Boiling Point 170-180 °C @ 4 Torr [1]

Flash Point 150.5 °C [1]

Density 0.949 g/cm³ [1]

Vapor Pressure 4.9E-06 mmHg at 25°C [1]

Refractive Index 1.474 [1]

Water Solubility 1.4 g/L at 20°C

LogP (Octanol-Water Partition

Coefficient)
2.3 [1]

Material Safety and Toxicological Data
Understanding the safety profile of a chemical is paramount for its handling and application.

The following tables summarize the key toxicological data and hazard classifications for

Ethanol, 2,2'-(octylimino)bis-.

Toxicological Summary
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Endpoint Result Species Method Reference

Acute Oral

Toxicity

LD50: >2000

mg/kg bw
Rat

Similar to OECD

TG 401

Acute Dermal

Toxicity

LD50: >2000

mg/kg bw
Rat OECD TG 402

Skin

Irritation/Corrosio

n

Slightly irritating Rabbit OECD TG 404

Serious Eye

Damage/Irritation

Causes serious

eye damage
Not specified Not specified

Respiratory or

Skin

Sensitization

Not a sensitizer Not specified Not specified

Germ Cell

Mutagenicity
No data available

Carcinogenicity No data available

Reproductive

Toxicity
No data available

GHS Hazard Classification
Hazard Class Hazard Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 1

H318: Causes serious eye

damage

Applications and Experimental Protocols
The unique chemical structure of Ethanol, 2,2'-(octylimino)bis-, with its hydrophobic octyl

chain and hydrophilic diethanolamine head, makes it a versatile molecule with several
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industrial and research applications.

Corrosion Inhibition
Ethanol, 2,2'-(octylimino)bis- is recognized for its utility as a corrosion inhibitor, particularly in

metalworking fluids where it also acts as a pH buffering additive.[4] The mechanism of

inhibition involves the adsorption of the molecule onto the metal surface, forming a protective

barrier against corrosive agents.
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Caption: Mechanism of corrosion inhibition by Ethanol, 2,2'-(octylimino)bis-.

While specific experimental data for Ethanol, 2,2'-(octylimino)bis- is not readily available, the

following is a general protocol for evaluating the efficiency of a corrosion inhibitor using the
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weight loss method.

Coupon Preparation: Mild steel coupons are mechanically polished with various grades of

emery paper, rinsed with distilled water, degreased with a solvent like acetone, and dried.

Initial Weighing: The initial weight of each coupon is accurately recorded using an analytical

balance.

Inhibitor Solution Preparation: A corrosive medium (e.g., 1M HCl) is prepared, and various

concentrations of Ethanol, 2,2'-(octylimino)bis- are added to create the test solutions. A

blank solution without the inhibitor is also prepared.

Immersion: The prepared coupons are immersed in the respective test solutions for a

specified period (e.g., 24 hours) at a constant temperature.

Coupon Cleaning: After immersion, the coupons are removed, cleaned to remove corrosion

products (e.g., using a specific acid inhibitor solution), rinsed with distilled water and

acetone, and then dried.

Final Weighing: The final weight of each coupon is recorded.

Calculation of Inhibition Efficiency (IE%): IE% = [(W₀ - Wᵢ) / W₀] x 100 Where W₀ is the

weight loss of the coupon in the blank solution and Wᵢ is the weight loss of the coupon in the

inhibitor solution.

Surfactant Properties
The amphiphilic nature of Ethanol, 2,2'-(octylimino)bis- allows it to act as a surfactant,

reducing surface tension at interfaces. This property is utilized in various formulations, including

personal care products.[4]

The Critical Micelle Concentration (CMC) is a key characteristic of a surfactant, representing

the concentration at which micelles begin to form. A common method to determine CMC is by

measuring the surface tension of solutions with varying surfactant concentrations.
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Solution Preparation

Surface Tension Measurement

Data Analysis

Prepare a stock solution of
Ethanol, 2,2'-(octylimino)bis-

Create a series of dilutions
with varying concentrations

Measure the surface tension of
each dilution using a tensiometer

Plot surface tension vs.
logarithm of concentration

Identify the point of inflection
in the curve

The concentration at the inflection
point is the CMC
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Caption: Workflow for determining the Critical Micelle Concentration (CMC).

Potential Biological Activity
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While direct studies on the biological activity of Ethanol, 2,2'-(octylimino)bis- are limited in

publicly available literature, research on structurally similar N-alkyldiethanolamines suggests

potential antimicrobial properties. For instance, some of these compounds have been shown to

have activity against various microorganisms.[4] This suggests a potential area for further

investigation, particularly for applications in drug development or as biocides.

Synthesis
A general method for the synthesis of N-alkyldiethanolamines involves the N-alkylation of

diethanolamine.
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Reactants:
Diethanolamine

1-Octyl Halide (e.g., 1-bromooctane)

Nucleophilic Substitution (SN2)

Solvent (e.g., Ethanol)
Reaction Conditions:

Heat, Stirring

Formation of
N-octyldiethanolamine

Purification
(e.g., Distillation)

Final Product:
Ethanol, 2,2'-(octylimino)bis-
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Caption: General synthesis pathway for N-octyldiethanolamine.

Conclusion
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Ethanol, 2,2'-(octylimino)bis- is a versatile chemical with established applications as a

corrosion inhibitor and surfactant. Its safety profile indicates it is harmful if swallowed and

causes serious eye damage and skin irritation, necessitating appropriate handling procedures.

While its potential in the realm of biological applications, particularly for drug development, is

suggested by the activity of related compounds, further research is required to fully elucidate its

properties and potential uses in this field. The experimental protocols and data presented in

this guide provide a foundational understanding for researchers and professionals working with

this compound. It is important to note that for specific applications, further empirical studies are

essential to determine optimal conditions and performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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